Cas no 1343356-37-5 (4-Methyl-2-(thiophen-2-yl)piperidine)

• Product Name: 4-Methyl-2-(thiophen-2-yl)piperidine
• CAS No: 1343356-37-5
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 5743073
• PubChem ID: 64123936
• Update Time: 2025-05-25

4-Methyl-2-(thiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1343356-37-5
• 4-methyl-2-(thiophen-2-yl)piperidine
• CS-0283107
• AKOS013441687
• EN300-1476956
• 4-Methyl-2-(thiophen-2-yl)piperidine

• Inchi： 1S/C10H15NS/c1-8-4-5-11-9(7-8)10-3-2-6-12-10/h2-3,6,8-9,11H,4-5,7H2,1H3
• InChI Key： YMRMSJJQIOYLSR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC(C)CCN1

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-Methyl-2-(thiophen-2-yl)piperidine

Recent Advances in the Study of 4-Methyl-2-(thiophen-2-yl)piperidine (CAS: 1343356-37-5) in Chemical Biology and Pharmaceutical Research

The compound 4-Methyl-2-(thiophen-2-yl)piperidine (CAS: 1343356-37-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a piperidine ring substituted with a thiophene moiety, has been the subject of numerous studies aimed at exploring its pharmacological activities, synthetic pathways, and potential as a drug candidate. Recent literature highlights its role in modulating various biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and optimization of 4-Methyl-2-(thiophen-2-yl)piperidine derivatives for enhanced binding affinity to serotonin receptors. The researchers employed a combination of computational modeling and high-throughput screening to identify key structural modifications that improve receptor selectivity and potency. The results demonstrated that specific substitutions on the thiophene ring could significantly enhance the compound's interaction with 5-HT receptors, suggesting its potential as a lead compound for treating neurological disorders such as depression and anxiety.

In another recent development, a team of researchers from the University of Cambridge explored the compound's potential as an inhibitor of bacterial efflux pumps, a critical mechanism in antibiotic resistance. Their findings, published in ACS Infectious Diseases (2024), revealed that 4-Methyl-2-(thiophen-2-yl)piperidine exhibits promising activity against multidrug-resistant strains of Staphylococcus aureus by disrupting the efflux pump function. This discovery opens new avenues for the development of adjuvants to enhance the efficacy of existing antibiotics.

Further research has focused on the compound's pharmacokinetic properties. A 2024 study in Drug Metabolism and Disposition utilized advanced LC-MS techniques to characterize the metabolic stability and bioavailability of 4-Methyl-2-(thiophen-2-yl)piperidine in preclinical models. The study reported favorable oral bioavailability and moderate hepatic clearance, suggesting its suitability for further development as an oral therapeutic agent. However, the researchers also noted the need for structural optimization to mitigate potential cytochrome P450-mediated drug-drug interactions.

The synthetic accessibility of 4-Methyl-2-(thiophen-2-yl)piperidine has also been a subject of recent investigation. A novel, scalable synthetic route was reported in Organic Process Research & Development (2023), featuring a palladium-catalyzed cross-coupling reaction as the key step. This method offers significant improvements in yield (up to 78%) and purity (>99%) compared to traditional approaches, making the compound more accessible for large-scale pharmaceutical applications.

Looking forward, the diverse biological activities and synthetic tractability of 4-Methyl-2-(thiophen-2-yl)piperidine position it as a promising scaffold for drug discovery. Current research efforts are focusing on expanding its therapeutic applications, particularly in the areas of CNS disorders, infectious diseases, and inflammation. The compound's unique structural features continue to inspire innovative medicinal chemistry strategies, with several derivatives currently in preclinical evaluation stages across multiple pharmaceutical companies.